3-(Chloromethyl)-4-(pyridin-2-ylmethylidene)-1,2-oxazol-5-one
Overview
Description
3-(Chloromethyl)-4-(pyridin-2-ylmethylidene)-1,2-oxazol-5-one (CMOP) is an organic compound with a wide range of applications in scientific research. It is a versatile compound with multiple uses, including synthesis of other compounds, as a substrate for reactions, and as a reagent in biochemical and physiological studies.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
A major application of this chemical involves its role in the synthesis of various heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials science. For instance, the reaction of methyl 3-arylamino-2-benzoylaminopropenoates with phosphorus oxychloride leads to the formation of bis-oxazolones, demonstrating the compound's utility in generating heterocyclic structures with potential biological activity (Singh, Singh, & Singh, 1999). Similarly, its use in the synthesis of previously unknown 2-aminomethyloxazolo[5,4-b]pyridine derivatives through nucleophilic substitution has been shown, highlighting its versatility in creating novel heterocycles (Palamarchuk et al., 2019).
Catalyst Development
This compound has also found applications in catalysis, particularly in enhancing the efficiency and flexibility of lanthanide-based catalysts for enantioselective reactions. The development of new pyridine-2,6-bis(oxazoline) ligands from the reaction of related compounds demonstrates its role in creating effective catalytic systems for asymmetric synthesis, offering high enantioselectivity and the ability to easily obtain opposite enantiomers by changing the catalytic metal (Desimoni et al., 2005).
Green Chemistry Applications
Moreover, this chemical serves as an intermediate in green chemistry applications, such as the synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate in the production of Dexlansoprazole. This process highlights the modification of traditional synthetic routes to enhance their environmental friendliness through improved atom economy and reduced waste generation (Gilbile, Bhavani, & Vyas, 2017).
Molecular Docking Studies
Additionally, compounds derived from this chemical have been subjected to molecular docking studies to evaluate their potential as anticancer and antimicrobial agents. This includes the synthesis of 1,3-oxazole clubbed pyridyl-pyrazolines, which have shown promising results against various cancer cell lines and pathogenic strains, indicating the compound's relevance in the discovery of new therapeutic agents (Katariya, Vennapu, & Shah, 2021).
properties
IUPAC Name |
3-(chloromethyl)-4-(pyridin-2-ylmethylidene)-1,2-oxazol-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2O2/c11-6-9-8(10(14)15-13-9)5-7-3-1-2-4-12-7/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNBAXRVRVCMWTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C=C2C(=NOC2=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401180037 | |
Record name | 5(4H)-Isoxazolone, 3-(chloromethyl)-4-(2-pyridinylmethylene)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401180037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1142199-73-2 | |
Record name | 5(4H)-Isoxazolone, 3-(chloromethyl)-4-(2-pyridinylmethylene)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1142199-73-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5(4H)-Isoxazolone, 3-(chloromethyl)-4-(2-pyridinylmethylene)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401180037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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